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Compound of Interest

Compound Name: Methyldichlorosilane

Cat. No.: B044661

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the safe and effective
handling of anhydrous methyldichlorosilane (MDCS). Given its highly reactive, flammable,
and corrosive nature, strict adherence to these procedures is crucial to ensure personnel safety
and experimental success.

Introduction to Methyldichlorosilane

Methyldichlorosilane (CHsSIHCI2) is a volatile, colorless liquid with a pungent odor.[1] It is a
key intermediate in the synthesis of silicones and other organosilicon compounds.[2][3] Its high
reactivity stems from the presence of both Si-H and Si-Cl bonds, making it a versatile reagent
but also demanding careful handling under anhydrous and inert conditions.[4]

Safety Precautions and Hazard Mitigation

Methyldichlorosilane is a hazardous substance that requires stringent safety measures. It is
highly flammable, corrosive, and reacts violently with water.[5]

Primary Hazards:

o Flammability: MDCS is highly flammable with a low flash point and wide explosive limits in
air. Vapors can travel to an ignition source and flash back.[5]
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o Water Reactivity: It reacts violently with water, including atmospheric moisture, to produce
flammable hydrogen gas and corrosive hydrogen chloride (HCI) gas.[5] This reaction is
highly exothermic.

o Corrosivity: The compound and its hydrolysis product, HCI, are corrosive to the skin, eyes,
and respiratory tract, causing severe burns.[6]

o Toxicity: Inhalation of vapors can cause severe respiratory irritation and pulmonary edema,
which can be fatal.[6]

Personal Protective Equipment (PPE):

o Eye Protection: Chemical safety goggles and a face shield are mandatory.

» Skin Protection: A flame-retardant lab coat, apron, and full-length pants should be worn.
Neoprene or nitrile rubber gloves are recommended, and it is advisable to wear two pairs.[7]

e Respiratory Protection: All manipulations must be performed in a certified chemical fume
hood. For emergency situations, a self-contained breathing apparatus (SCBA) is necessary.

Engineering Controls:

Chemical Fume Hood: All work with MDCS must be conducted in a well-ventilated chemical

fume hood.

 Inert Atmosphere: A Schlenk line or an inert atmosphere glovebox is required to handle
MDCS and prevent contact with air and moisture.

o Fire Safety: A Class B dry chemical fire extinguisher (e.g., soda ash, lime, or sand) must be
readily available. DO NOT USE WATER or foam extinguishers on MDCS fires.[5]

» Spill Kit: A spill kit containing an inert absorbent material (e.g., sand or dry earth), and non-
sparking tools for cleanup should be accessible.

Quantitative Data Summary

The following tables summarize the key physical, chemical, and safety data for
methyldichlorosilane.
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Table 1: Physical and Chemical Properties of Methyldichlorosilane

Property Value Reference(s)
Molecular Formula CHsSIiHCI2 [1]
Molecular Weight 115.03 g/mol [1]
Appearance Colorless, fuming liquid with a 1
pungent odor
Boiling Point 41 °C (106 °F) [1]
Melting Point -93 °C (-135 °F) [5]
Flash Point -26 °C (-14 °F) [5]
Autoignition Temperature >300 °C (>572 °F) [5]
Vapor Pressure 353 mmHg at 20 °C [1]
Density 1.105 g/cm3 at 25 °C [1]
Table 2: Safety and Hazard Data for Methyldichlorosilane
Parameter Value Reference(s)
UN Number 1242 [1]

Hazard Class

4.3 (Dangerous when wet), 3
(Flammable liquid), 8

(Corrosive)

[5]

Packing Group

[5]

Explosive Limits in Air

6 - 55 % by volume

[5]

Incompatible Materials

Water, alcohols, strong
oxidizing agents, strong acids,

and strong bases

[6]

Hazardous Decomposition

Products

Hydrogen chloride, hydrogen

gas, phosgene (in case of fire)

[6]
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Table 3: Recommended Materials for Experimental Setup

Recommended ]
Component . Rationale Reference(s)
Material(s)
) - High resistance to
Reaction Borosilicate Glass

Vessel/Glassware

(Pyrex®, Kimax®)

chemical attack by [819]
acids, including HCI.

Tubing for Transfers

PTFE (Teflon®)

Excellent chemical
inertness to a wide
range of chemicals,
including MDCS and
HCI.

[10][11][12]

Gas-tight glass

Ensures an airtight

Syringes syringes with PTFE- seal and chemical
tipped plungers resistance.
Generally good
Needles Stainless steel resistance for

transfers.

Stopcock Grease

Hydrocarbon-based
grease (for general
Schlenk line use,
avoid contact with
MDCS) or Fluorinated
grease (for direct

contact)

Fluorinated grease
offers superior

chemical resistance.

Septa

PTFE-faced silicone

septa

The PTFE face
provides a chemically

resistant barrier.

Experimental Protocols

The following protocols outline the setup and procedures for handling anhydrous

methyldichlorosilane using a Schlenk line. These procedures can be adapted for use in an
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inert atmosphere glovebox.

Schilenk Line Setup and Preparation

A Schlenk line is essential for creating and maintaining an inert atmosphere, which is critical for
handling MDCS.

Protocol 4.1.1: Preparing the Schlenk Line
¢ Inspect Glassware: Before use, thoroughly inspect all glassware for cracks or defects.

e Drying Glassware: Oven-dry all glassware (e.g., round-bottom flasks, dropping funnels) at
>120 °C for at least 4 hours to remove any adsorbed water.

o Assembly: Assemble the hot glassware on the Schlenk line while flushing with a stream of
inert gas (Nitrogen or Argon).

o Greasing Joints: Lightly grease all ground glass joints to ensure a good seal.

e Purging the System: Perform at least three vacuum/inert gas backfill cycles on the
assembled apparatus to remove atmospheric air and moisture. Each cycle should involve
evacuating the system to a low pressure (<1 mmHg) and then refilling with the inert gas.
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Inerting the System

Glassware Preparation Apparatus Assembly
Enspect Glassware for DefemH)ven-Dry Glassware (>120°C, >4h) Assemble Hot Glassware on Schlenk LinH}rease Ground Glass Joints Evacuate to <1 mmHg)ﬁ:;’"""”W”””””:::@
Backfill with Inert Gas
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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